molecular formula C20H24ClN5O2 B2664594 9-(3-chlorophenyl)-1-methyl-3-pentyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione CAS No. 877616-64-3

9-(3-chlorophenyl)-1-methyl-3-pentyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione

Cat. No. B2664594
CAS RN: 877616-64-3
M. Wt: 401.9
InChI Key: QJFJEPGJCWANBT-UHFFFAOYSA-N
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Description

The compound you mentioned is a complex organic molecule that likely belongs to the class of compounds known as purines. Purines are heterocyclic aromatic organic compounds, consisting of a pyrimidine ring fused to an imidazole ring . They are widely distributed in nature and are key components of many biological molecules, including DNA and RNA .


Molecular Structure Analysis

The molecular structure of your compound would likely be complex due to the presence of multiple rings and functional groups. The purine core would consist of a pyrimidine ring fused to an imidazole ring . The additional groups attached to this core would further complicate the structure.


Chemical Reactions Analysis

The chemical reactions involving your compound would likely depend on the specific functional groups present in the molecule. For example, compounds with similar structures have been found to undergo reactions such as cyclocondensation .


Physical And Chemical Properties Analysis

The physical and chemical properties of your compound would depend on its specific structure. For example, purines are generally water-soluble .

Scientific Research Applications

Synthesis and Chemical Properties

Research efforts have delved into the synthesis of purinediones and their derivatives, highlighting methodologies for constructing complex purine frameworks. For instance, the synthesis of various purinediones demonstrates the versatility of these compounds as scaffolds for further chemical modification, potentially applicable to the compound (Šimo, Rybár, & Alföldi, 1995). Similarly, the exploration of ionization and methylation reactions of purine-6,8-diones contributes to understanding the chemical behavior and reactivity of purine derivatives, providing a foundation for future research on the specific compound mentioned (Rahat, Bergmann, & Tamir, 1974).

Mechanism of Action

The mechanism of action of your compound would depend on its specific structure and the biological context in which it is used. For instance, some purine derivatives have been found to have anticancer activity, possibly due to their ability to inhibit certain enzymes .

properties

IUPAC Name

9-(3-chlorophenyl)-1-methyl-3-pentyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H24ClN5O2/c1-3-4-5-10-26-18(27)16-17(23(2)20(26)28)22-19-24(11-7-12-25(16)19)15-9-6-8-14(21)13-15/h6,8-9,13H,3-5,7,10-12H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QJFJEPGJCWANBT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCCN1C(=O)C2=C(N=C3N2CCCN3C4=CC(=CC=C4)Cl)N(C1=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H24ClN5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

401.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

9-(3-chlorophenyl)-1-methyl-3-pentyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione

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